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Compound of Interest

Compound Name: 1,4-Benzenedimethanol

Cat. No.: B118111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Benzenedimethanol, a
versatile aromatic diol. It covers its fundamental molecular properties, established synthesis

protocols, and its role in advanced chemical transformations, offering valuable insights for

professionals in research and development.

Core Molecular Properties
1,4-Benzenedimethanol, also known as p-xylene-α,α'-diol or terephthalyl alcohol, is a

symmetrical aromatic compound with two primary alcohol functional groups.[1][2] Its rigid

benzene core and reactive hydroxymethyl groups make it a valuable building block in polymer

chemistry and organic synthesis.[2]

The key molecular identifiers and properties of 1,4-Benzenedimethanol are summarized in the

table below for easy reference.
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Property Value Citations

Molecular Formula C₈H₁₀O₂ [1][3][4]

Molecular Weight 138.16 g/mol [3][4]

CAS Registry Number 589-29-7 [1][3]

IUPAC Name

(4-

(hydroxymethyl)phenyl)methan

ol

Alternate Names
p-Xylene-α,α'-diol, Terephthalyl

alcohol
[1][3][5]

Melting Point 114-118 °C [4]

Solubility
Soluble in ether, toluene,

methanol, hot water
[4][6]

Experimental Protocols: Synthesis of 1,4-
Benzenedimethanol
Several synthetic routes to 1,4-Benzenedimethanol have been established.[2] Common

methods include the reduction of terephthalic acid derivatives and the hydrolysis of p-xylylene

dihalides.[2] Below is a detailed protocol for the synthesis via hydrolysis of 1,4-

bis(bromomethyl)benzene.

This method provides a reliable route to 1,4-Benzenedimethanol with good yield and purity.[7]

Materials:

1,4-bis(bromomethyl)benzene (100 g, 0.38 mol)

Sodium carbonate (30 g)

Deionized water (1000 g)

1,4-Dioxane (300 g)
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Ethyl acetate

Cyclohexane

Procedure:

Combine 1,4-bis(bromomethyl)benzene, sodium carbonate, deionized water, and 1,4-

dioxane in a suitable reaction vessel.[7]

Heat the mixture to 80°C for approximately 3 hours.[7]

After the reaction, make the solution weakly alkaline by adding an aqueous solution of

sodium carbonate.[7]

Remove the majority of the organic solvent using a rotary evaporator.[7]

Extract the resulting crude product with ethyl acetate (2 x 400 g).[7]

Combine the organic layers and remove the ethyl acetate via rotary evaporation to yield the

crude terephthalyl alcohol.[7]

Recrystallize the crude product from a mixture of ethyl acetate and cyclohexane to obtain

high-purity 1,4-Benzenedimethanol. A yield of approximately 80% can be expected.[7]

Advanced Applications in Catalysis: The Hydrogen-
Borrowing Mechanism
1,4-Benzenedimethanol is a key substrate in innovative catalytic processes. One such

process is its conversion to higher-value alcohols through a "hydrogen-borrowing" mechanism.

[8][9] This reaction pathway is of significant interest as it allows for the upgrading of biomass-

or plastic-derived feedstocks, such as from polyethylene terephthalate (PET) recycling, into

more valuable chemical products.[8][9]

The diagram below illustrates the proposed mechanism for the ruthenium-catalyzed coupling of

1,4-Benzenedimethanol with ethanol to form 3-(4-(hydroxymethyl)phenyl)propan-1-ol.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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